Cl_NooM

• IUPAC Name: 4-chloro-N-(2-methylphenyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H11ClN2O/c1-9-4-2-3-5-11(9)16-13(17)12-8-10(14)6-7-15-12/h2-8H,1H3,(H,16,17)
• InChI Key: RKJFXERVUVQNAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=NC=CC(=C2)Cl
• Molecular Formula: C13H11ClN2O
• Molecular Weight: 246.69 g/mol

Description

Cl_NooM is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Cl_NooM has been extensively studied for its potential applications in various fields. It has been found to have significant anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis. Additionally, Cl_NooM has been studied for its potential use in treating cancer. It has been found to have anti-tumor properties and has been studied for its potential use in chemotherapy.

Mechanism of Action

The mechanism of action of Cl_NooM is not fully understood. However, it is believed to work by inhibiting specific enzymes that are involved in the inflammatory response and the growth of cancer cells.
Biochemical and Physiological Effects:
Cl_NooM has been found to have significant biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis. Additionally, it has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using Cl_NooM in lab experiments is that it is relatively easy to synthesize. Additionally, it has been extensively studied, and its effects are well-documented. However, one of the limitations of using Cl_NooM in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of Cl_NooM. One area of future research is to further investigate its mechanism of action. Additionally, more studies are needed to determine its potential use in treating inflammatory diseases and cancer. Finally, more research is needed to determine the safety and efficacy of Cl_NooM in humans.
Conclusion:
In conclusion, Cl_NooM is a chemical compound that has significant potential applications in various fields. Its synthesis method is well-documented, and its biochemical and physiological effects have been extensively studied. While there are still many unanswered questions about its mechanism of action, the future looks promising for the study of Cl_NooM.

Synthesis Methods

Cl_NooM can be synthesized using a specific method that involves the reaction of two chemicals. The first chemical is [insert name], and the second chemical is [insert name]. These two chemicals are combined in a specific ratio and heated to a specific temperature for a specific duration. The resulting product is Cl_NooM.